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Compound of Interest

Compound Name: 4-Isopropylaniline

Cat. No.: B126951 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

professional medical or safety advice. Always consult the official Safety Data Sheet (SDS) and

follow established laboratory safety protocols when handling any chemical.

Introduction
4-Isopropylaniline (also known as p-cumidine) is an aromatic amine used as an intermediate

in the synthesis of various organic compounds, including pharmaceuticals and dyes.[1][2] As

with any chemical substance, a thorough understanding of its health and safety profile is

paramount for professionals in research and development to ensure safe handling and mitigate

potential risks. This guide provides an in-depth overview of the health and safety information for

4-Isopropylaniline, compiled from various safety data sheets and toxicological resources.

Hazard Identification and Classification
4-Isopropylaniline is classified as a hazardous substance with the potential to cause

significant health effects upon exposure. The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides the following classifications:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[3][4]

Skin Corrosion/Irritation: Causes skin irritation.[5][6]
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Eye Damage/Irritation: Causes serious eye irritation.[5][6]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[5][7] It is

also known to cause damage to organs, particularly the blood.[4][8]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[3][4]

Signal Word: Warning[5]

Hazard Statements:

H302+H312+H332: Harmful if swallowed, in contact with skin or if inhaled.[3]

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

H370: Causes damage to organs.[3]

H372: Causes damage to organs through prolonged or repeated exposure.[3]

H410: Very toxic to aquatic life with long lasting effects.[3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Isopropylaniline is presented in

the table below. This information is crucial for designing safe experimental and storage

conditions.
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Property Value Reference(s)

CAS Number 99-88-7 [9]

Molecular Formula C₉H₁₃N [9]

Molecular Weight 135.21 g/mol [9]

Appearance
Clear pale brown to red-brown

liquid
[10]

Boiling Point 226-227 °C at 993 hPa [7]

Melting/Freezing Point -63 °C [6]

Flash Point 92 °C (closed cup) [6]

Density 0.989 g/mL at 25 °C [6]

Water Solubility Insoluble [10]

Autoignition Temperature 540 °C / 1004 °F [9]

Toxicological Information
Exposure to 4-Isopropylaniline can lead to various adverse health effects. A key concern is its

potential to cause methemoglobinemia, a condition where the iron in hemoglobin is oxidized,

reducing the blood's ability to carry oxygen.[7][11] Absorption into the body can lead to the

formation of methemoglobin, with effects potentially delayed for 2 to 4 hours or longer.[7]

Acute Toxicity Data
Route Species Value Reference(s)

Oral LD50 Rat 985 mg/kg [9]

Dermal LD50 Rat 1015 mg/kg [9]

Inhalation LC50 Not available
Data not found in the

searched literature.

Experimental Protocols for Acute Toxicity Testing
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The determination of acute toxicity values, such as the LD50, typically follows standardized

guidelines to ensure reproducibility and ethical treatment of laboratory animals. The

Organisation for Economic Co-operation and Development (OECD) provides several guidelines

for this purpose.

This traditional method involves administering a single dose of the substance to groups of

animals at different dose levels.[12] The primary endpoint is mortality over a 14-day

observation period, from which the LD50 (the dose expected to cause death in 50% of the

animals) is statistically derived.[12] Key aspects of the protocol include:

Species: Typically rats are used.[12]

Animal Preparation: Animals are fasted overnight before dosing.[12]

Dose Administration: The substance is administered by gavage.[12]

Observation: Animals are observed for clinical signs of toxicity and mortality for at least 14

days.[12]

To reduce the number of animals used, alternative methods have been developed:

OECD 420 (Fixed Dose Procedure): This method uses a series of fixed dose levels and

relies on the observation of clear signs of toxicity rather than death as the endpoint.[5]

OECD 423 (Acute Toxic Class Method): This stepwise procedure uses a small number of

animals in each step to classify the substance into a toxicity class based on the number of

mortalities.[5]

OECD 425 (Up-and-Down Procedure): This method involves dosing animals one at a time,

with the dose for each subsequent animal adjusted up or down depending on the outcome

for the previous animal. This allows for a more precise estimation of the LD50 with fewer

animals.[5]
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General Workflow for Acute Oral Toxicity Testing

Select Animal Model
(e.g., rats)

Fasting Period
(overnight for rats)

1. Weigh Animals2. Administer Single Dose
(by gavage)

3. Observe for 14 Days
(Toxicity signs & mortality)

4. Data Analysis
(Calculate LD50 or classify)

5. Endpoint6.

Click to download full resolution via product page

Caption: General workflow for acute oral toxicity testing.

Metabolism and Mechanism of Toxicity
The toxicity of 4-Isopropylaniline is linked to its metabolism. Like other aniline derivatives, it is

likely metabolized in the liver by the cytochrome P450 enzyme system.[13][14][15] A key step in

its bioactivation is the N-hydroxylation to form a phenylhydroxylamine metabolite.[8][16][17]

This metabolite is a potent oxidizing agent that can convert hemoglobin (Fe²⁺) to

methemoglobin (Fe³⁺), leading to methemoglobinemia.[2][8][18]
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Proposed Metabolic Pathway of 4-Isopropylaniline and Methemoglobin Formation

4-Isopropylaniline

Cytochrome P450
(N-hydroxylation)

N-hydroxy-4-isopropylaniline
(Phenylhydroxylamine derivative)

Methemoglobin (Fe³⁺)

Oxidizes
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Impaired Oxygen Transport
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Caption: Proposed metabolic pathway leading to methemoglobinemia.

Ecological Information
4-Isopropylaniline is classified as being very toxic to aquatic organisms, with the potential for

long-lasting adverse effects in the aquatic environment.[3][4]

Ecotoxicity Data
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Test Species Value Reference(s)

Fish LC50 (96h) Not available
Data not found in the

searched literature.

Daphnia magna EC50

(48h)
Not available

Data not found in the

searched literature.

Algae EbC50 (72h) Not available
Data not found in the

searched literature.

Experimental Protocols for Ecotoxicity Testing
Standardized OECD guidelines are also available for assessing the ecotoxicity of chemical

substances.

This test evaluates the lethal concentration of a substance to fish over a 96-hour exposure

period.[1][19][20][21] The endpoint is the LC50, the concentration that is lethal to 50% of the

test fish.[19]

Test Duration: 96 hours.[19]

Test Organism: Species such as zebrafish or rainbow trout are commonly used.[21]

Procedure: Fish are exposed to a series of concentrations of the test substance, and

mortality is recorded at 24, 48, 72, and 96 hours.[19]

This test assesses the acute toxicity to daphnids (water fleas) by determining the concentration

that immobilizes 50% of the organisms (EC50) within a 48-hour period.[3][12][22][23]

Test Duration: 48 hours.[22]

Test Organism:Daphnia magna is the preferred species.[5]

Procedure: Young daphnids are exposed to various concentrations of the substance, and

their immobilization is observed at 24 and 48 hours.[22]
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This test evaluates the effect of a substance on the growth of freshwater algae.[24][25][26][27]

[28] The endpoint is the EC50, the concentration that causes a 50% reduction in growth or

biomass.[26]

Test Duration: 72 hours.[24]

Test Organism: Species like Pseudokirchneriella subcapitata are commonly used.[24]

Procedure: Exponentially growing algal cultures are exposed to different concentrations of

the test substance, and the growth inhibition is measured over 72 hours.[24]

General Workflow for Aquatic Ecotoxicity Testing

Prepare Test Substance
Concentrations
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Daphnia Immobilisation
(OECD 202, 48h)
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Caption: Overview of aquatic ecotoxicity testing workflows.

Handling, Storage, and Emergency Procedures
Safe Handling and Personal Protective Equipment (PPE)

Avoid contact with skin, eyes, and clothing.[6]

Avoid inhalation of vapor or mist.[7]
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Use only in a well-ventilated area, preferably under a chemical fume hood.[6]

Keep away from sources of ignition.[6]

Eye/Face Protection: Wear chemical safety goggles or a face shield.[6]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[9]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.[9]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[9]

The substance is light-sensitive and may be air-sensitive; store under an inert atmosphere

and protected from light.[9]

First Aid Measures
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[7]

Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing. Consult a physician.[7]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[7]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7]

Hazardous Combustion Products: Carbon oxides and nitrogen oxides (NOx).[7]
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Special Protective Equipment: Wear self-contained breathing apparatus for firefighting if

necessary.[7]

Exposure Controls and Occupational Exposure
Limits
Currently, there are no specific Occupational Safety and Health Administration (OSHA)

Permissible Exposure Limits (PELs) or American Conference of Governmental Industrial

Hygienists (ACGIH) Threshold Limit Values (TLVs) established for 4-Isopropylaniline.[6] For

the related compound N-isopropylaniline, NIOSH has a recommended exposure limit (REL) of

2 ppm as a time-weighted average (TWA).[29][30] Given the structural similarity and

toxicological profile, exposure to 4-Isopropylaniline should be minimized through appropriate

engineering controls and personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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